Cas no 2229428-03-7 (5-(3-chlorothiophen-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-chlorothiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229428-03-7
• MF: C₈H₄ClNO₃S
• MW: 229.640259742737
• CID: 6259022
• PubChem ID: 165965438
• Update Time: 2025-05-22

5-(3-chlorothiophen-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorothiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1978106
• 2229428-03-7

• Inchi： 1S/C8H4ClNO3S/c9-5-1-2-14-7(5)6-4(8(11)12)3-10-13-6/h1-3H,(H,11,12)
• InChI Key： LBMCYTAXWFQMMP-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 228.9600419g/mol
• Monoisotopic Mass: 228.9600419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-(3-chlorothiophen-2-yl)-1,2-oxazole-4-carboxylic acid

5-(3-Chlorothiophen-2-yl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-(3-Chlorothiophen-2-yl)-1,2-Oxazole-4-Carboxylic Acid is a compound with the CAS registry number 2229428-03-7, representing a unique structure that has garnered attention in various fields of chemistry and material science. This compound is characterized by its oxazole ring fused with a thiophene moiety, making it a valuable molecule for both academic research and industrial applications. The presence of the chloro group at the 3-position of the thiophene ring introduces interesting electronic properties, which have been explored in recent studies.

The synthesis of 5-(3-Chlorothiophen-2-yl)-1,2-Oxazole-4-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the thiophene derivative. Researchers have employed various methods, including cyclization reactions and coupling techniques, to achieve high yields and purity. Recent advancements in catalytic processes have further optimized the synthesis pathway, reducing production costs and enhancing scalability.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The oxazole-thiophene system exhibits excellent thermal stability and electronic conductivity, making it suitable for use in organic electronics. For instance, studies have demonstrated its ability to function as an active layer in organic field-effect transistors (OFETs), where it exhibits high carrier mobility and stability under ambient conditions.

In addition to its electronic properties, 5-(3-Chlorothiophen-2-yl)-1,2-Oxazole-4-Carboxylic Acid has shown potential in the pharmaceutical industry. Its unique structure allows for interactions with various biological targets, making it a candidate for drug design. Recent research has focused on its ability to modulate ion channels and receptors, which could lead to novel therapeutic agents for treating neurological disorders.

The compound's carboxylic acid group also provides versatility in chemical modifications. By functionalizing this group, researchers can tailor the molecule's properties for specific applications. For example, esterification or amidation can enhance solubility or bioavailability, opening new avenues for drug delivery systems.

From an environmental perspective, 5-(3-Chlorothiophen-2-yl)-1,2-Oxazole-4-Carboxylic Acid has been studied for its biodegradability and eco-friendly synthesis routes. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during production, have been implemented to reduce its environmental footprint.

In conclusion, 5-(3-Chlorothiophen-2-yli)-1,2-Oxazole-thioleic acid (CAS No: 229466807) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and tunable properties make it a valuable asset for both academic research and industrial innovation. As ongoing studies continue to uncover new potentials, this compound is poised to play a significant role in shaping future advancements in materials science and pharmacology.